(3S,4R)-1-Benzyl-4-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]pyrrolidine-3-carboxylic acid

• IUPAC Name: (3S,4R)-1-benzyl-4-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]pyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C18H26N2O4/c1-18(2,3)24-17(23)19-9-14-11-20(12-15(14)16(21)22)10-13-7-5-4-6-8-13/h4-8,14-15H,9-12H2,1-3H3,(H,19,23)(H,21,22)/t14-,15-/m1/s1
• InChI Key: WTUJEDVMNMOZDO-HUUCEWRRSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCC1CN(CC1C(=O)O)CC2=CC=CC=C2
• Isomeric SMILES: CC(C)(C)OC(=O)NC[C@@H]1CN(C[C@H]1C(=O)O)CC2=CC=CC=C2
• Molecular Formula: C18H26N2O4
• Molecular Weight: 334.4 g/mol

Description

(3S,4R)-1-Benzyl-4-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]pyrrolidine-3-carboxylic acid is a useful research compound. Its molecular formula is C18H26N2O4 and its molecular weight is 334.416. The purity is usually 95%.
BenchChem offers high-quality (3S,4R)-1-Benzyl-4-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]pyrrolidine-3-carboxylic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (3S,4R)-1-Benzyl-4-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]pyrrolidine-3-carboxylic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Synthesis and Structural Studies :

  • A study discusses the synthesis and structural investigation of compounds related to pyrrolidine, highlighting the importance of such compounds in understanding the photophysical properties of metal centers and the ligands' intermolecular interactions (Tzimopoulos et al., 2010).
  • Another research focuses on the synthesis of various derivatives of pyrrolidine-2,4-diones (tetramic acids), which are significant in the field of chemistry due to their presence in many natural products and biologically active molecules (Mulholland et al., 1972).

• Drug Design and Medicinal Chemistry :

  • Influenza neuraminidase inhibitors containing pyrrolidine cores were designed and synthesized, showcasing the potential of pyrrolidine derivatives in developing antiviral drugs (Wang et al., 2001).
  • Research into the stereoselectivity of calcium antagonists involved the synthesis of enantiomers of compounds containing the pyrrolidine structure, highlighting its significance in pharmacology (Tamazawa et al., 1986).

• Organic Synthesis and Catalysis :

  • A study on the synthesis of pyrrolidine analogues of N-Acetylneuraminic Acid as potential sialidase inhibitors demonstrates the application of pyrrolidine derivatives in enzyme inhibition research (Czollner et al., 1990).
  • Research on oxindole synthesis via palladium-catalyzed CH functionalization illustrates the use of pyrrolidine derivatives in complex organic synthesis processes (Magano et al., 2014).

• Metal-Organic Frameworks and Dye Adsorption :

  • A novel metal-organic framework (MOF) containing chiral centers based on pyrrolidine derivatives was synthesized, indicating the utility of these compounds in material science for dye adsorption from aqueous solutions (Zhao et al., 2020).